Methyl 3-bromo-5-cyano-2-methoxybenzoate
Overview
Description
Methyl 3-bromo-5-cyano-2-methoxybenzoate , also known by its systematic name 3-bromo-5-cyano-2-methoxybenzoic acid methyl ester , is a chemical compound with the molecular formula C₁₀H₈BrNO₃ . It falls under the category of organic building blocks and is commonly used in synthetic chemistry and research applications .
Synthesis Analysis
The synthesis of Methyl 3-bromo-5-cyano-2-methoxybenzoate involves several steps, including bromination, cyano group introduction, and methoxy esterification. While specific synthetic routes may vary, the overall process aims to achieve the desired substitution pattern on the benzoate ring. Researchers have explored various methods, such as nucleophilic substitution reactions or transition-metal-catalyzed processes, to access this compound .
Molecular Structure Analysis
The molecular structure of Methyl 3-bromo-5-cyano-2-methoxybenzoate consists of a benzoate core with substituents at specific positions. The bromine atom is attached at the 3-position, the cyano group at the 5-position, and the methoxy group at the 2-position. The ester linkage connects the methoxy group to the benzoate ring. The arrangement of these functional groups influences the compound’s reactivity and properties .
Chemical Reactions Analysis
Methyl 3-bromo-5-cyano-2-methoxybenzoate can participate in various chemical reactions, including nucleophilic substitutions, ester hydrolysis, and cross-coupling reactions. Researchers have explored its utility in constructing more complex molecules through functional group transformations. For instance, it can serve as a building block for the synthesis of pharmaceutical intermediates or agrochemicals .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
methyl 3-bromo-5-cyano-2-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO3/c1-14-9-7(10(13)15-2)3-6(5-12)4-8(9)11/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXWGGSIZTSRYCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Br)C#N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-5-cyano-2-methoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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